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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B085886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Lauric Acid Diethanolamide (LDEA), a nonionic surfactant of significant interest
in pharmaceutical and cosmetic formulations. This document is intended to serve as a detailed
resource for researchers, scientists, and professionals involved in drug development, offering
guantitative data, detailed experimental protocols, and visual representations of its molecular
behavior.

Core Physicochemical Data

Lauric acid diethanolamide, also known as Lauramide DEA, is a versatile excipient valued for
its emulsifying, thickening, and foam-stabilizing properties.[1][2] A synthesized compound, it is
typically derived from the reaction of lauric acid, a fatty acid found in coconut oil, with
diethanolamine. The following table summarizes its key physicochemical properties.
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Chemical Name

N,N-bis(2-
hydroxyethyl)dodecanamide

[3]

Lauramide DEA, Lauroyl

Synonyms diethanolamide, LDE

CAS Number 120-40-1 [3]
Molecular Formula C16H33NO3 [3]
Molecular Weight 287.44 g/mol

Physical State

Off-white waxy solid or amber

[2]

liquid
Melting Point 38.7-48°C
Boiling Point ~443.2 °C at 760 mmHg [2]
Density ~0.984 g/cm3 [2]
Insoluble in water; Soluble in
Solubility lower alcohols, propylene 2]

glycol, and polyethylene
glycols.

Critical Micelle Concentration
(CMC)

0.63 mM in deionized water

[4]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of

Lauric Acid Diethanolamide.

Determination of Melting Point (Cooling Curve Method)

This method is suitable for waxy solids like Lauric Acid Diethanolamide and involves

monitoring the temperature of the molten substance as it cools.

Apparatus:
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Heating apparatus (e.g., water bath or heating mantle)

Beaker

Thermometer (calibrated, with 0.1 °C resolution)

Stirring device

Data logger or stopwatch and notebook

Procedure:

Place a sample of Lauric Acid Diethanolamide in a beaker and gently heat it until it is
completely molten, approximately 10-15 °C above its expected melting point.

Insert a calibrated thermometer into the molten sample, ensuring the bulb is fully immersed
but not touching the bottom of the beaker.

Remove the beaker from the heat source and allow it to cool slowly and undisturbed.

Begin recording the temperature at regular intervals (e.g., every 30 seconds).

Continue recording the temperature until the sample has completely solidified and the
temperature begins to drop at a steady rate.

Plot a graph of temperature (Y-axis) versus time (X-axis).

The melting point is the temperature at which the cooling rate slows down and the
temperature remains constant for a period, which corresponds to the plateau on the cooling
curve.[5][6]

Determination of Density (Gravimetric Buoyancy
Method)

This method utilizes Archimedes' principle to determine the density of a solid sample.[7][8]

Apparatus:
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o Analytical balance with a density determination kit (or a beaker, a stand, and a fine thread)

e Aliquid of known density in which Lauric Acid Diethanolamide is insoluble (e.g., a
saturated aqueous solution of LDEA or a compatible non-solvent).

e Thermometer

Procedure:

Weigh a solid sample of Lauric Acid Diethanolamide in the air (W_air).

e Suspend the sample from the balance hook using a fine thread and immerse it completely in
the liquid of known density (p_liquid) at a constant temperature.

» Record the apparent weight of the submerged sample (W_liquid).

o Calculate the density of the Lauric Acid Diethanolamide (p_sample) using the following
formula:

p_sample = (W_air / (W_air - W_liquid)) * p_liquid

Assessment of Solubility (Visual Method)

A straightforward method to determine the qualitative solubility of Lauric Acid Diethanolamide
in various solvents.

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

A range of solvents (e.g., water, ethanol, methanol, propylene glycol, polyethylene glycol)

Analytical balance

Procedure:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b085886?utm_src=pdf-body
https://www.benchchem.com/product/b085886?utm_src=pdf-body
https://www.benchchem.com/product/b085886?utm_src=pdf-body
https://www.benchchem.com/product/b085886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Weigh a small, precise amount of Lauric Acid Diethanolamide (e.g., 10 mg) and place it
into a test tube.

e Add a specific volume of the chosen solvent (e.g., 1 mL) to the test tube.

o Stopper the test tube and agitate it vigorously using a vortex mixer or shaker for a set period
(e.g., 1-2 minutes).

» Allow the mixture to stand and visually inspect for the presence of undissolved solid
particles.

« If the solid dissolves completely, the substance is considered soluble under these conditions.
If not, it is classified as partially soluble or insoluble.[9][10]

e The process can be repeated with increasing amounts of solute to determine the
approximate saturation point.

Synthesis of Lauric Acid Diethanolamide

This protocol outlines a common laboratory-scale synthesis of Lauric Acid Diethanolamide
from lauric acid and diethanolamine.[3][11]

Materials:

» Lauric acid

» Diethanolamine

o Catalyst (e.g., sodium methoxide or potassium hydroxide)
* Inert solvent (optional, e.g., toluene)

¢ Nitrogen gas supply

o Three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a
thermometer.

Procedure:
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o Charge the three-necked flask with a 1:1 molar ratio of lauric acid and diethanolamine.

e If using a solvent, add it to the flask.

e Begin stirring the mixture and purge the system with nitrogen to create an inert atmosphere.
» Heat the reaction mixture to the desired temperature, typically between 140-160 °C.

e Add a catalytic amount of sodium methoxide or potassium hydroxide (e.g., 0.3-0.5% by
weight).

e Maintain the reaction at this temperature with continuous stirring for 3-4 hours.

» Monitor the reaction progress by techniques such as titration to determine the remaining free
fatty acid or amine content.

e Once the reaction is complete, cool the mixture. The resulting product is Lauric Acid
Diethanolamide. Further purification steps, such as washing or distillation, may be
performed if required.

Molecular Visualization
Micelle Formation

As a nonionic surfactant, Lauric Acid Diethanolamide molecules self-assemble in aqueous
solutions above a certain concentration, the Critical Micelle Concentration (CMC), to form
spherical structures called micelles. In these micelles, the hydrophobic lauryl chains are
oriented towards the core, creating a nonpolar microenvironment, while the hydrophilic
diethanolamine heads face the aqueous exterior. This behavior is crucial for its function as a
solubilizing agent for poorly water-soluble drugs.
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Caption: Formation of a Lauric Acid Diethanolamide micelle in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Surfactant Solubilizers | Practical Solubility Science | Prof Steven Abbott
[stevenabbott.co.uk]

e 2. Page loading... [wap.guidechem.com]

o 3. CN102038668A - Lauric acid diethanolamide and application of analog thereof - Google
Patents [patents.google.com]

. Scispace.com [scispace.com]
. scribd.com [scribd.com]

. scribd.com [scribd.com]

. mt.com [mt.com]

. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]

°
(] [e0] ~ (0] (62} H

. Solubility | Practical Surfactants Science | Prof Steven Abbott [stevenabbott.co.uk]
e 10. pharmacyjournal.in [pharmacyjournal.in]
e 11. atlantis-press.com [atlantis-press.com]

 To cite this document: BenchChem. [Physicochemical Properties of Lauric Acid
Diethanolamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085886#physicochemical-properties-of-lauric-acid-
diethanolamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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